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Abstract

p-Nonylacetophenone, a long-chain alkyl aryl ketone, represents a fascinating intersection of
industrial chemistry, fragrance science, and potential biological activity. This technical guide
provides a comprehensive overview of p-nonylacetophenone, beginning with its historical
context rooted in the pioneering work of Friedel and Crafts. We delve into the foundational
synthetic methodologies, primarily focusing on the robust and scalable Friedel-Crafts acylation,
offering detailed experimental protocols and mechanistic insights. The guide further explores
the physicochemical properties and spectroscopic characterization of p-nonylacetophenone,
providing a framework for its identification and analysis. While its historical applications in
perfumery are contextualized within the broader rise of synthetic aroma chemicals, we also
examine contemporary research into the potential insect-repellent properties of related long-
chain ketones. This document serves as an in-depth resource, bridging the gap between
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historical discovery and modern scientific exploration of p-nonylacetophenone and its
analogs.

Historical Context and Discovery

The story of p-nonylacetophenone is intrinsically linked to the development of modern organic
chemistry, specifically the advent of reactions capable of forming carbon-carbon bonds on
aromatic rings. While a definitive date for the first synthesis of p-nonylacetophenone is not
readily available in historical records, its conceptual origins can be traced back to the
groundbreaking work of Charles Friedel and James Crafts in 1877.[1][2] Their discovery of the
electrophilic substitution reaction, now famously known as the Friedel-Crafts reaction, opened
the door for the synthesis of a vast array of aromatic ketones and alkylbenzenes.[3][4]

The late 19th and early 20th centuries witnessed a surge in the synthesis of novel chemical
compounds, driven in part by the burgeoning fragrance and dye industries.[5][6][7] Chemists
began to explore the relationship between molecular structure and odor, leading to the creation
of synthetic aroma chemicals that could mimic or enhance natural scents.[8][9] Acetophenone,
the parent compound of p-nonylacetophenone, was one such early synthetic fragrance
ingredient, valued for its sweet, floral, and almond-like aroma.[10][11] The introduction of
various alkyl chains onto the acetophenone scaffold allowed for the modulation of its olfactory
properties, giving rise to a family of aromatic ketones with diverse scent profiles. It is within this
context of systematic exploration of structure-activity relationships in fragrance chemistry that
p-nonylacetophenone and other long-chain alkyl acetophenones likely emerged.

Synthesis of p-Nonylacetophenone

The primary and most industrially viable method for the synthesis of p-nonylacetophenone is
the Friedel-Crafts acylation of nonylbenzene.[12][13][14] This reaction involves the electrophilic
substitution of an acyl group onto the aromatic ring of nonylbenzene, typically using an
acylating agent such as acetyl chloride or acetic anhydride in the presence of a Lewis acid
catalyst.

The Friedel-Crafts Acylation: A Mechanistic Overview

The Friedel-Crafts acylation proceeds through the formation of a highly electrophilic acylium
ion. The Lewis acid, commonly anhydrous aluminum chloride (AICI3), coordinates to the
halogen of the acetyl chloride, polarizing the carbon-halogen bond and facilitating its cleavage
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to form the acylium ion. This electrophile is then attacked by the electron-rich aromatic ring of
nonylbenzene. Due to the ortho-, para-directing nature of the alkyl group, the acylation occurs
predominantly at the para position, with a smaller amount of the ortho isomer being formed. A
subsequent deprotonation of the arenium ion intermediate restores the aromaticity of the ring,
yielding p-nonylacetophenone.

Acylium Ion Formation

Aluminum Chioride (AICIs)
Acylium lon ([CHsCOJ*, [AICIa]~
Acetyl Chloride (CHCOCI) Y (erLcop)
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ng

Electrophilic Aromatic Substitution

Click to download full resolution via product page

Figure 1: Mechanistic pathway of Friedel-Crafts acylation for p-nonylacetophenone
synthesis.

Detailed Experimental Protocol: Friedel-Crafts Acylation
of Nonylbenzene

This protocol outlines a laboratory-scale synthesis of p-nonylacetophenone via the Friedel-
Crafts acylation of nonylbenzene with acetyl chloride.

Materials:
¢ Nonylbenzene

o Acetyl chloride
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e Anhydrous aluminum chloride (AICI3)

¢ Dichloromethane (CH2Clz) (anhydrous)

e Hydrochloric acid (HCI), 5% aqueous solution

o Saturated sodium bicarbonate (NaHCOs) solution

 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)

» Round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping
funnel with a pressure-equalizing arm.

e |ce bath

e Separatory funnel

« Rotary evaporator

Procedure:

o Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser fitted with a calcium chloride drying tube, and a dropping funnel,
place anhydrous aluminum chloride (1.1 eq). Add anhydrous dichloromethane to the flask
under an inert atmosphere (e.g., nitrogen or argon).

o Addition of Reactants: Cool the flask in an ice bath. To the dropping funnel, add a solution of
nonylbenzene (1.0 eq) in anhydrous dichloromethane. Add this solution dropwise to the
stirred suspension of aluminum chloride over 30 minutes, maintaining the temperature below
10 °C.

o Acylation: After the addition of the nonylbenzene solution, add acetyl chloride (1.05 eq) to the
dropping funnel and add it dropwise to the reaction mixture over 30 minutes, ensuring the
temperature remains below 10 °C.
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» Reaction Progression: After the addition is complete, remove the ice bath and allow the
reaction mixture to warm to room temperature. Stir the mixture for 2-4 hours. The progress of
the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: Cool the reaction mixture in an ice bath and slowly quench the reaction by the
dropwise addition of a 5% aqueous HCI solution. Transfer the mixture to a separatory funnel.

o Extraction and Washing: Separate the organic layer. Wash the organic layer sequentially with
5% HCI, water, saturated sodium bicarbonate solution, and finally with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator.

 Purification: The crude product can be purified by vacuum distillation to yield p-
nonylacetophenone as a colorless to pale yellow liquid.

Physicochemical and Spectroscopic
Characterization

Understanding the physical and spectral properties of p-nonylacetophenone is crucial for its
identification, quality control, and for predicting its behavior in various applications.

Physical Properties

Property Value

Molecular Formula C17H260

Molecular Weight 246.39 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point Approximately 165-167 °C at 5 mmHg
Density Approximately 0.93 g/cm3

Note: These values are approximate and can vary depending on the purity and the specific
isomer of the nonyl group.
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Spectroscopic Analysis

While a dedicated public database of spectra for p-nonylacetophenone is not readily
available, its spectral characteristics can be reliably predicted based on its structure and
comparison with analogous compounds like 4'-methylacetophenone.[15][16]

3.2.1. *H NMR Spectroscopy

The *H NMR spectrum of p-nonylacetophenone is expected to show characteristic signals for
the aromatic protons, the acetyl methyl protons, and the protons of the nonyl chain.

o Aromatic Protons: Two doublets in the aromatic region (& 7.0-8.0 ppm), characteristic of a
1,4-disubstituted benzene ring. The doublet downfield corresponds to the protons ortho to
the electron-withdrawing acetyl group, while the upfield doublet corresponds to the protons
ortho to the electron-donating nonyl group.

o Acetyl Protons: A singlet at approximately & 2.5 ppm, integrating to three protons,
corresponding to the methyl group of the acetyl moiety.

e Nonyl Chain Protons: A series of multiplets in the upfield region (6 0.8-2.7 ppm). A triplet at
around & 0.9 ppm corresponds to the terminal methyl group of the nonyl chain. A triplet at
around & 2.6 ppm corresponds to the methylene group directly attached to the aromatic ring.
The remaining methylene groups will appear as a complex multiplet between 6 1.2-1.6 ppm.

3.2.2. 13C NMR Spectroscopy
The 13C NMR spectrum will provide information about the carbon skeleton of the molecule.

e Carbonyl Carbon: A signal in the downfield region, typically around & 197-198 ppm,
characteristic of a ketone carbonyl carbon.

o Aromatic Carbons: Six signals in the aromatic region (& 120-150 ppm). The carbon attached
to the acetyl group and the carbon attached to the nonyl group will be deshielded, while the
other aromatic carbons will appear at higher field.

» Acetyl Carbon: A signal for the methyl carbon of the acetyl group at around & 26 ppm.
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» Nonyl Chain Carbons: A series of signals in the upfield region (6 14-36 ppm) corresponding
to the nine carbons of the nonyl chain.

3.2.3. Infrared (IR) Spectroscopy

The IR spectrum of p-nonylacetophenone is expected to show the following key absorption
bands:

C=0 Stretch: A strong, sharp absorption band in the region of 1680-1690 cm~1, characteristic
of an aryl ketone.

C-H Stretch (Aromatic): Weak to medium bands above 3000 cm~1.

C-H Stretch (Aliphatic): Strong bands below 3000 cm~1, corresponding to the C-H bonds of
the nonyl and acetyl methyl groups.

C=C Stretch (Aromatic): Medium to weak bands in the region of 1450-1600 cm™1.
3.2.4. Mass Spectrometry

In the mass spectrum of p-nonylacetophenone, the molecular ion peak (M+) would be
observed at m/z = 246. Key fragmentation patterns would include:

o Loss of a methyl group: A peak at m/z = 231, corresponding to the loss of the acetyl methyl
group ([M-15]%).

o Formation of the acylium ion: A prominent peak at m/z = 43, corresponding to the [CHsCO]*
fragment.

e Benzylic cleavage: Fragmentation of the nonyl chain, leading to a series of peaks separated
by 14 mass units (CHz). A significant peak at m/z = 133 would correspond to the cleavage of
the C-C bond beta to the aromatic ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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